N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-(1-adamantyl)-1-[(3-chlorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H31ClN2O/c24-21-3-1-2-16(11-21)15-26-6-4-20(5-7-26)22(27)25-23-12-17-8-18(13-23)10-19(9-17)14-23/h1-3,11,17-20H,4-10,12-15H2,(H,25,27)
• InChI Key: LUZJBTCXGYTYIA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC23CC4CC(C2)CC(C4)C3)CC5=CC(=CC=C5)Cl
• Molecular Formula: C23H31ClN2O
• Molecular Weight: 387.0 g/mol

Description

N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide, also known as ACPD, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. ACPD is a piperidine derivative that acts as an agonist at the metabotropic glutamate receptor, which plays a vital role in the central nervous system.

Mechanism of Action

N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide acts as an agonist at the metabotropic glutamate receptor, which is a G protein-coupled receptor that modulates synaptic transmission in the central nervous system. Activation of this receptor leads to the activation of downstream signaling pathways, which ultimately results in the modulation of synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects
N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide has been shown to modulate synaptic transmission in the central nervous system, leading to the modulation of synaptic plasticity, learning, and memory. N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide has also been shown to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide in lab experiments is its ability to modulate the metabotropic glutamate receptor, which plays a crucial role in synaptic plasticity, learning, and memory. However, one of the limitations of using N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide in lab experiments is its potential toxicity, which can lead to cell death and other adverse effects.

Future Directions

There are several potential future directions for the study of N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide. One potential direction is the development of N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide-based therapies for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is the study of N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide's effects on other neurotransmitter systems, which could lead to the development of novel therapeutic agents for the treatment of various neurological disorders.
Conclusion
In conclusion, N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide is a synthetic compound that has gained significant attention in scientific research due to its ability to modulate the metabotropic glutamate receptor. N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide has been shown to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases. While N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide has several advantages for lab experiments, it also has potential limitations, including toxicity. There are several potential future directions for the study of N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide, including the development of N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide-based therapies for the treatment of neurodegenerative diseases and the study of N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide's effects on other neurotransmitter systems.

Scientific Research Applications

N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide has been extensively studied in scientific research due to its ability to modulate the metabotropic glutamate receptor. This receptor plays a crucial role in synaptic plasticity, learning, and memory, making it a potential target for the treatment of various neurological disorders. N-1-adamantyl-1-(3-chlorobenzyl)-4-piperidinecarboxamide has been shown to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.